Cas no 94516-25-3 (pyridine 1,N(6)-ethenoadenine dinucleotide)

• Product Name: pyridine 1,N(6)-ethenoadenine dinucleotide
• CAS No: 94516-25-3
• MF: C₂₂H₂₆N₆O₁₃P₂
• MW: 644.421766757965
• CID: 809271
• Update Time: 2023-11-18

pyridine 1,N(6)-ethenoadenine dinucleotide Chemical and Physical Properties

Names and Identifiers

• pyridine 1,N(6)-ethenoadenine dinucleotide
• 5'-ester with 3-b-D-ribofuranosyl-3H-imidazo[2,1-i]purine, inner salt(9CI)
• Pyridinium,1-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, P'&reg
• CID 134158432
• [[(2R,3S,4R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-3,4-dihydroxy-5-pyridin-1-ium-1-yloxolan-2-yl]methyl phosphate

• Inchi： 1S/C22H26N6O13P2/c29-15-12(39-21(17(15)31)26-5-2-1-3-6-26)8-37-42(33,34)41-43(35,36)38-9-13-16(30)18(32)22(40-13)28-11-24-14-19-23-4-7-27(19)10-25-20(14)28/h1-7,10-13,15-18,21-22,29-32H,8-9H2,(H-,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22-/m1/s1
• InChI Key： AOGLNQMZTPNQIN-RBEMOOQDSA-N
• SMILES： P(=O)(O)(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=CC=2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C4=NC=CN4C=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 644.103
• Monoisotopic Mass: 644.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 256

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C